cis-4-Hydroxy-L-proline-d3

• Molecular Formula: C5H9NO3
• Molecular Weight: 134.15 g/mol
• InChI: InChI=1S/C5H9NO3/c7-3-1-4(5(8)9)6-2-3/h3-4,6-7H,1-2H2,(H,8,9)/t3-,4-/m0/s1/i2D2,4D
• InChIKey: PMMYEEVYMWASQN-SHLVEUKBSA-N

cis-4-Hydroxy-L-proline-d3: Deuterated Internal Standard

cis-4-Hydroxy-L-proline-d3 is a stable isotope-labeled (SIL) derivative of cis-4-hydroxy-L-proline, a non-proteinogenic amino acid and proline analog known to inhibit collagen synthesis [1]. As a deuterated internal standard, it possesses a molecular weight of 134.15 g/mol (Δ +3 Da from the unlabeled compound), which provides the essential mass shift required for precise analytical quantification via liquid chromatography-tandem mass spectrometry (LC-MS/MS) . The compound is primarily utilized in bioanalytical and metabolomics research to achieve accurate quantitation by compensating for matrix effects and variability in sample preparation and ionization [2].

Stable isotope-labeled internal standard (SIL-IS) for LC-MS/MS bioanalysis

Co-eluting with unlabeled cis-4-hydroxy-L-proline for matrix effect correction

Deuterated (+3 Da) enables unambiguous MS discrimination in research matrices

• [1] Rosenbloom, J., & Prockop, D. J. (1971). Incorporation of cis-hydroxyproline into protocollagen and collagen. Collagen containing cis-hydroxyproline in place of proline and trans-hydroxyproline is not extruded at a normal rate. The Journal of Biological Chemistry, 246(5), 1549–1555. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Why Unlabeled Analogs Are Inadequate for cis-4-Hydroxy-L-proline-d3

The analytical performance of cis-4-Hydroxy-L-proline-d3 cannot be replicated by substituting it with unlabeled cis-4-hydroxy-L-proline or other structurally similar internal standards (IS). Using an unlabeled analog as an IS in MS-based assays fails to correct for ion suppression or enhancement (matrix effects) and variability in extraction recovery, leading to significant quantitative inaccuracies [1]. Furthermore, structural analogs such as trans-4-hydroxy-L-proline-d3 are suboptimal because they exhibit different chromatographic retention times (Rt) and ionization efficiencies compared to the cis-isomer target analyte, thereby invalidating the fundamental principle of co-eluting IS for accurate normalization [2]. This necessitates the use of a stable isotope-labeled version of the exact target analyte, like cis-4-Hydroxy-L-proline-d3, to ensure identical physicochemical behavior.

Unlabeled analog

Fails to correct for matrix effects or extraction variability, potentially introducing quantitation bias.

Structural isomer (e.g., trans-4-Hyp-d3)

Different chromatographic retention and ionization efficiency invalidate co-elution normalization.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Rai, B., & Ishida, T. (2026). Quantification of L- and D-enantiomers of proline, trans-4-hydroxyproline, and cis-4-hydroxyproline in natural samples using differential labeling with 12C- and 13C6-dabsyl chloride, chiral separation, and liquid chromatography-mass spectrometry. The Journal of Biochemistry, mvag020. View Source

Evidence of cis-4-Hydroxy-L-proline-d3 Superiority

Mass Spectrometric Discrimination

cis-4-Hydroxy-L-proline-d3 exhibits a monoisotopic mass shift of +3.02 Da relative to the unlabeled cis-4-hydroxy-L-proline, enabling unambiguous MS/MS discrimination between the internal standard and the endogenous analyte . This mass difference is sufficient to prevent isotopic peak overlap in the first quadrupole (Q1) of a triple quadrupole MS, which is essential for accurate ratio calculation .

Mass Shift

Data to verify

+3.02 Da

Enables unambiguous MS discrimination for SIL-IS

Reported monoisotopic difference (Δ from unlabeled)

Evidence Dimension	Monoisotopic Mass (Da)
Target Compound Data	134.15 g/mol (MW), Exact Mass approx 134.08
Comparator Or Baseline	cis-4-Hydroxy-L-proline (Unlabeled): 131.13 g/mol (MW), Exact Mass 131.0582 Da
Quantified Difference	Δ +3.02 Da (m/z shift)
Conditions	Mass Spectrometry (MS) analysis

Why This Matters

This quantifiable mass shift is the fundamental requirement for using the compound as a stable isotope-labeled internal standard (SIL-IS), enabling accurate MS quantification free from interference by the native analyte.

Isotopic Purity Assurance

The supplied cis-4-Hydroxy-L-proline-d3 is certified with an isotopic enrichment of 98 atom % D, which includes a small amount (15%) of deuteration at positions 3 and 4 . High isotopic enrichment minimizes the presence of unlabeled (d0) molecules in the IS stock, which is critical because any residual unlabeled compound directly contributes to the measured analyte signal, causing an overestimation bias in quantitative assays [1].

Isotopic Purity

Specification review

98 atom % D

Minimizes unlabeled carryover bias in quantitative assays

Per Certificate of Analysis

Evidence Dimension	Isotopic Purity
Target Compound Data	98 atom % D
Comparator Or Baseline	Theoretical Maximum / Lower Grade IS: 100% / <95% atom D
Quantified Difference	≥ 98 atom % D (Industry standard for high-precision work)
Conditions	Certificate of Analysis (CoA)

Why This Matters

Procurement of a lot with a specified isotopic purity of 98 atom % D is a key quality metric that ensures the internal standard does not introduce a significant systematic error into quantitative workflows.

• [1] Ciccimaro, E., & Blair, I. A. (2010). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311-341. View Source

Chemical Purity and Standard Accuracy

This lot of cis-4-Hydroxy-L-proline-d3 is supplied with a documented chemical purity of 97%, as measured by appropriate analytical methods . High chemical purity is essential for preparing accurate stock solutions and calibration curves, as any significant non-volatile impurity would lead to an underestimation of the internal standard concentration and a proportional overestimation of the calculated analyte concentration in the sample [1].

Chemical Purity

Specification review

97%

Ensures reliable standard solution preparation and calibration

By vendor analysis

Evidence Dimension	Chemical Purity
Target Compound Data	97%
Comparator Or Baseline	Unspecified / Lower Grade Materials
Quantified Difference	≥ 97% purity
Conditions	Certificate of Analysis (CoA) by vendor

Why This Matters

A verified purity of 97% ensures the reliability of quantitative assays, minimizing errors associated with gravimetric preparation of standard solutions and ensuring the internal standard response is representative of the expected molar amount.

• [1] Borman, P., & Elder, D. (2017). Q2(R1) Validation of Analytical Procedures. In ICH Quality Guidelines: An Implementation Guide (pp. 127-166). John Wiley & Sons, Inc. View Source

Chromatographic Co-elution with Analyte

Stable isotope-labeled (SIL) internal standards like cis-4-Hydroxy-L-proline-d3 are chemically and physically near-identical to the unlabeled analyte. Critically, they co-elute from chromatographic columns under reverse-phase (RP) or HILIC conditions [1]. This contrasts sharply with structural analogs (e.g., trans-4-hydroxy-L-proline or other non-isotopic isomers), which exhibit distinct retention times due to differences in their physicochemical properties [2].

Co-elution

Class-level inference

cis-4-Hyp-d3: Rt identical to analyte trans-4-Hyp-d3: Rt differs

Essential for effective matrix effect correction

Under RP/HILIC conditions; co-elution principle

Evidence Dimension	Chromatographic Retention Time (Rt)
Target Compound Data	Rt identical to unlabeled cis-4-Hyp
Comparator Or Baseline	trans-4-Hydroxy-L-proline (Rt differs from cis-4-Hyp)
Quantified Difference	Undetectable ΔRt (Target) vs. Quantifiable ΔRt (Comparator)
Conditions	Reversed-Phase HPLC after L-FDVA derivatization

Why This Matters

Co-elution is a non-negotiable requirement for an internal standard to effectively compensate for matrix effects and ion suppression in LC-MS, a feature that non-isotopic isomers cannot provide.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Guo, K., Li, L., & Chen, X. (2022). A Combined Infrared Ion Spectroscopy and Computational Chemistry Study of Hydroxyproline Isomers. Journal of the American Society for Mass Spectrometry, 33(6), 1023-1032. View Source

Applications of cis-4-Hydroxy-L-proline-d3

Absolute Quantification of cis-4-Hydroxy-L-proline

cis-4-Hydroxy-L-proline-d3 is the definitive internal standard for the absolute quantification of its unlabeled counterpart in biological samples (e.g., plasma, urine, cell lysates, tissue hydrolysates) using stable isotope dilution LC-MS/MS. By adding a known amount of the deuterated standard at the start of sample preparation, it normalizes for analyte loss during extraction and corrects for ion suppression/enhancement in the MS source, yielding highly accurate and reproducible quantitative results [1]. This application is crucial for studying collagen turnover, metabolic disorders, and the pharmacokinetics of proline analogs [2].

Method Validation and Quality Control

The high isotopic (98 atom % D) and chemical (97%) purity of cis-4-Hydroxy-L-proline-d3 makes it an essential component in the validation of bioanalytical methods, particularly for assessing parameters such as linearity, precision, and accuracy. It serves as the internal standard in calibration curves and quality control (QC) samples, ensuring that the analytical method meets regulatory guidelines for robustness and reliability before being applied to study samples [1].

Enantioselective Metabolism of Hydroxyprolines

While this compound is a labeled L-isomer, it is used in conjunction with its unlabeled counterpart to quantify cis-4-hydroxy-L-proline in studies examining the differential metabolism and epimerization of proline and hydroxyproline isomers. By tracking the unlabeled analyte with the deuterated IS, researchers can accurately measure the formation of cis-4-hydroxy-L-proline from other isomers or proline in enzymatic assays or cell-based models, providing insights into collagen biology and related diseases [1].

Stable Isotope Tracing of Collagen and Proline Metabolism

Although primarily an internal standard, cis-4-Hydroxy-L-proline-d3 can be used in stable isotope-resolved metabolomics (SIRM) experiments to generate labeled metabolite pools or as a tracer to follow its incorporation into collagen or other proline-containing peptides, allowing researchers to measure the rate of collagen synthesis or degradation with greater precision than unlabeled methods [1].

Application

Selection Property

Validation Focus

Absolute quantification in biofluids

Stable isotope-labeled co-eluting IS

Matrix effect correction & recovery normalization

Bioanalytical method validation

Certified isotopic and chemical purity

Linearity, precision, accuracy review

Enantiomer-specific metabolism research

L-isomer deuterated standard

Isomer-specific quantification without interference

Collagen turnover & proline metabolism

Deuterated tracer for SIRM experiments

Isotopic incorporation rate measurement

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Rai, B., & Ishida, T. (2026). Quantification of L- and D-enantiomers of proline, trans-4-hydroxyproline, and cis-4-hydroxyproline in natural samples using differential labeling with 12C- and 13C6-dabsyl chloride, chiral separation, and liquid chromatography-mass spectrometry. The Journal of Biochemistry, mvag020. View Source